Cas no 109892-69-5 (1H-Imidazole, 4-bromo-5-methyl-2-phenyl-)

1H-Imidazole, 4-bromo-5-methyl-2-phenyl- structure
109892-69-5 structure
Product Name:1H-Imidazole, 4-bromo-5-methyl-2-phenyl-
CAS No:109892-69-5
MF:C10H9BrN2
MW:237.095861196518
CID:1189329
PubChem ID:71335007
Update Time:2025-04-20

1H-Imidazole, 4-bromo-5-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 4-bromo-5-methyl-2-phenyl-
    • 4-bromo-5-methyl-2-phenyl-1H-imidazole
    • 109892-69-5
    • DTXSID00763042
    • Inchi: 1S/C10H9BrN2/c1-7-9(11)13-10(12-7)8-5-3-2-4-6-8/h2-6H,1H3,(H,12,13)
    • InChI Key: PXFZDXHZFPPTAO-UHFFFAOYSA-N
    • SMILES: BrC1=C(C)NC(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 235.99497
  • Monoisotopic Mass: 235.99491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68
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